Cas no 21987-33-7 (methyl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate)

methyl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate structure
21987-33-7 structure
Product Name:methyl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate
CAS No:21987-33-7
MF:C8H10O3
MW:154.163202762604
MDL:MFCD24499834
CID:238773
PubChem ID:12271748
Update Time:2025-04-19

methyl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid, methyl ester
    • methyl 7-oxabicyclo[2.2.1]hept-2-ene-5-carboxylate
    • methyl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate
    • 21987-33-7
    • methyl endo-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate
    • 2-carbomethoxy-7-oxabicyclo(2,2,1)hept-5-ene
    • EN300-217223
    • methyl 7-oxa-5-norbornen-2-carboxylate
    • SY344230
    • rac-methyl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate
    • SCHEMBL2960975
    • D79375
    • 2-carbomethoxy-7-oxabicyclo(2.2.1)hept-5-ene
    • DTXSID50483460
    • 17791-33-2
    • 7-Oxabicyclo[2.2.1]hept-5-ene-2-carboxylicacid,methylester,endo-(+)-(9ci)
    • 204988-60-3
    • OZONFNLDQRXRGI-UHFFFAOYSA-N
    • MFCD24499834
    • AS-79140
    • starbld0027456
    • MDL: MFCD24499834
    • Inchi: 1S/C8H10O3/c1-10-8(9)6-4-5-2-3-7(6)11-5/h2-3,5-7H,4H2,1H3
    • InChI Key: OZONFNLDQRXRGI-UHFFFAOYSA-N
    • SMILES: O1C2C=CC1C(C(=O)OC)C2

Computed Properties

  • Exact Mass: 154.063
  • Monoisotopic Mass: 154.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

methyl 7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate Pricemore >>

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